Carmustine-d8

• Molecular Formula: C5H9Cl2N3O2
• Molecular Weight: 222.10 g/mol
• InChI: InChI=1S/C5H9Cl2N3O2/c6-1-3-8-5(11)10(9-12)4-2-7/h1-4H2,(H,8,11)/i1D2,2D2,3D2,4D2
• InChIKey: DLGOEMSEDOSKAD-SVYQBANQSA-N

Carmustine-d8 Stable Isotope Analytical Standard

Carmustine-d8 is a deuterated isotopologue of the antineoplastic alkylating agent Carmustine (BCNU), where all eight hydrogen atoms in the ethyl side chains are replaced by the stable, non-radioactive isotope deuterium [1]. This specific isotopic labeling yields a nominal mass shift of +8 Da (from 214.05 g/mol for unlabeled Carmustine to 222.10 g/mol for the d8 variant) . This physicochemical distinction underpins its primary function as an ideal internal standard (IS) in mass spectrometry-based assays, enabling precise and accurate quantification of native Carmustine in complex biological matrices without interference from the analyte of interest .

Workflow LC-MS/MS isotope dilution bioanalysis

Selection Deuterated internal standard (ISTD)

Key attribute Mass-shifted isotopologue for interference-free MS channels

• [1] GlpBio. (n.d.). Carmustine-d8 (Synonyms: BCNU-d8; bis-Chloroethylnitrosourea-d8) [Product Page]. Retrieved from https://www.glpbio.com/carmustine-d8.html View Source

Why Carmustine-d8 Instead of Unlabeled Carmustine

Using unlabeled Carmustine or a structurally dissimilar analog as a surrogate internal standard for LC-MS/MS quantification of the drug in biological samples introduces significant risk of assay failure and inaccurate results [1]. Unlabeled Carmustine, by definition, cannot be distinguished from the target analyte in the sample, leading to over-quantification and loss of sensitivity. While structural analogs may be chemically distinct, their behavior during sample preparation—including extraction recovery, protein binding, and ionization efficiency in the MS source—can differ dramatically from the analyte, especially in the presence of complex biological matrices [2]. This results in variable and unpredictable matrix effects and ion suppression that cannot be corrected for, ultimately compromising the accuracy, precision, and robustness required for pharmacokinetic studies, therapeutic drug monitoring, and regulatory bioanalysis. The deuterated Carmustine-d8, however, co-elutes with and mirrors the physicochemical behavior of Carmustine throughout the entire analytical workflow, thereby normalizing for such variabilities and ensuring method reliability [3].

Unlabeled carmustine Co-elutes with analyte and cannot be distinguished, leading to over-quantification and loss of sensitivity.

Structural analog IS Extraction recovery, ionization efficiency and matrix effects may differ unpredictably, introducing variable bias.

Method validation risk Uncorrected matrix effects and recovery differences can compromise accuracy, precision, and robustness required for bioanalytical methods.

• [1] GlpBio. (n.d.). Carmustine-d8 (Synonyms: BCNU-d8; bis-Chloroethylnitrosourea-d8) [Product Page]. Retrieved from https://www.glpbio.com/carmustine-d8.html View Source
• [2] KCAS Bio. (2017, August 30). The Value of Deuterated Internal Standards. Retrieved from https://kcasbio.com/the-value-of-deuterated-internal-standards/ View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Carmustine-d8 Analytical Performance Evidence

Mass Spectrometric Differentiation from Unlabeled Drug

Carmustine-d8 provides a baseline separation of +8 mass units (m/z) from its unlabeled counterpart, Carmustine . This distinct mass shift is essential for its function as an internal standard (IS) in mass spectrometry, as it prevents any cross-signal contribution or interference between the analyte (Carmustine, MW 214.05) and the IS (Carmustine-d8, MW 222.10). By contrast, the unlabeled Carmustine, with an identical mass, cannot be distinguished and thus fails completely as an internal standard, rendering accurate quantification impossible [1]. The +8 Da difference is a direct, quantifiable parameter that confirms analytical suitability.

MS Differentiation

Head-to-head

Carmustine-d8: 222.10 g/mol
Unlabeled: 214.05 g/mol
+8.05 Da mass shift

Enables distinct MS detection channels, preventing cross-signal interference.

Fundamental requirement for interference-free isotope dilution LC-MS/MS.

Evidence Dimension	Molecular Weight (MW) and m/z in Mass Spectrometry
Target Compound Data	222.10 g/mol
Comparator Or Baseline	Unlabeled Carmustine: 214.05 g/mol
Quantified Difference	+8.05 Da (nominal mass shift)
Conditions	Calculated from molecular formula C5H9Cl2N3O2 (Carmustine) vs. C5HD8Cl2N3O2 (Carmustine-d8) .

Why This Matters

The +8 Da mass shift enables distinct MS detection channels for analyte and internal standard, which is a fundamental and non-negotiable requirement for accurate and interference-free LC-MS/MS quantification.

• [1] GlpBio. (n.d.). Carmustine-d8 (Synonyms: BCNU-d8; bis-Chloroethylnitrosourea-d8) [Product Page]. Retrieved from https://www.glpbio.com/carmustine-d8.html View Source

High Isotopic Purity for Quantification Accuracy

Reputable commercial suppliers consistently report a high degree of isotopic purity for Carmustine-d8, typically specified as ≥98.34% or ≥99% deuterated forms (d1-d8) . This high purity is critical for its intended use as an internal standard. A lower isotopic purity, or the presence of undeuterated (d0) and partially deuterated (d1-d7) contaminants, would create a background signal that interferes with the analyte (Carmustine) channel, introducing a systematic positive bias in quantification. The documented ≥98.34% purity provides a verifiable metric for this key performance attribute, ensuring that the contribution of any undeuterated impurity to the analyte signal is negligible (≤1.66%), thereby supporting method accuracy and sensitivity [1].

Isotopic Purity

Specification review

≥98.34%

Minimizes d0 interference, supporting low LLOQ and method accuracy.

Verified supplier QC specifications; residual d0 impurity ≤1.66%.

Evidence Dimension	Chemical Purity / Isotopic Purity
Target Compound Data	≥98.34% to ≥99%
Comparator Or Baseline	Theoretical 100% pure deuterated isotopologue (d8) with 0% d0 signal contribution.
Quantified Difference	Maximum d0 impurity contribution to analyte channel: ≤1.66%.
Conditions	Quality control specifications from MedChemExpress (HPLC purity) and Cayman Chemical (purity of deuterated forms).

Why This Matters

High isotopic purity is a verifiable quality metric that directly correlates with lower analytical bias and improved lower limit of quantification (LLOQ) in bioanalytical methods.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Matrix Effect Correction vs. Structural Analogs

A stable isotope-labeled (SIL) internal standard like Carmustine-d8 is universally acknowledged as the gold standard for correcting for variable matrix effects (ion suppression/enhancement) in LC-MS/MS analysis of complex biological samples [1]. By co-eluting with and exhibiting nearly identical ionization behavior to the analyte, it accurately tracks and compensates for sample-to-sample variability in extraction recovery, sample injection, and ionization efficiency. In contrast, the use of a non-deuterated, structurally similar analog as an internal standard carries a high risk of assay bias because its extraction recovery and ionization efficiency in the presence of a specific biological matrix (e.g., plasma, tissue homogenate) can differ substantially from that of Carmustine. This differential behavior cannot be predicted a priori and often leads to method failure during validation [2]. The reliance on Carmustine-d8 provides a robust, class-leading solution to this pervasive analytical challenge, as established by best practices in bioanalytical method validation [3].

Matrix Effect Correction

Class-level

SIL-IS: near-ideal compensation
Structural analog: unpredictable bias

Reduces method validation failure risk by tracking analyte behavior across sample preparation and ionization.

Class-level principle widely documented for complex biological matrices.

Evidence Dimension	Correction for Matrix Effect (Ion Suppression/Enhancement)
Target Compound Data	Provides near-ideal compensation for matrix effects and extraction losses due to physicochemical identity to the analyte.
Comparator Or Baseline	Structural analog internal standard (e.g., a different nitrosourea).
Quantified Difference	Differences in matrix factor and recovery can lead to assay bias that is variable and unpredictable.
Conditions	This is a fundamental principle of SIL-IS use in bioanalysis, widely documented across applications involving biological fluids.

Why This Matters

Selecting Carmustine-d8 over a surrogate internal standard is a risk-mitigation strategy that increases the likelihood of successful method validation and ensures the generation of robust and reproducible bioanalytical data.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] KCAS Bio. (2017, August 30). The Value of Deuterated Internal Standards. Retrieved from https://kcasbio.com/the-value-of-deuterated-internal-standards/ View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source

Carmustine-d8 Analytical and Research Applications

Pharmacokinetic and Bioavailability Quantification

Carmustine-d8 is the definitive internal standard for the precise LC-MS/MS quantification of Carmustine in biological matrices like plasma and tissue [1]. This application is critical for generating robust pharmacokinetic (PK) data, where accurate measurement of drug concentration over time is essential for understanding drug absorption, distribution, metabolism, and excretion (ADME). The use of the d8-isotopologue ensures that the analytical method is robust enough to meet stringent bioanalytical method validation guidelines by effectively compensating for matrix effects and variability in sample preparation, a task for which unlabeled Carmustine or non-isotopic analogs are inherently unsuitable .

Therapeutic Drug Monitoring and Clinical Bioanalysis

For clinical studies or therapeutic drug monitoring involving Carmustine, the analytical method's accuracy is paramount to ensure patient safety and data integrity. Carmustine-d8 provides the necessary analytical specificity to distinguish the administered drug from background noise and potential interferences in patient samples [1]. Its use as an internal standard is a critical component of method validation, enabling the laboratory to demonstrate the accuracy, precision, and reproducibility required for clinical decision-making and regulatory submission, as emphasized in FDA guidance for bioanalytical method validation [2].

Non-Radioactive Tracer for Metabolism Studies

Leveraging its stable isotopic label, Carmustine-d8 can serve as a safe, non-radioactive tracer to investigate the metabolism and distribution of Carmustine in vitro and in vivo [1]. By spiking biological systems with a known amount of Carmustine-d8, researchers can track the formation of deuterated metabolites using mass spectrometry, providing detailed insights into metabolic pathways without the hazards and logistical complexities associated with radioactive 14C or 3H labels. This application directly addresses the need for mechanistic ADME studies during drug development.

LC-MS Method Development Reference Standard

In pharmaceutical and analytical laboratories, Carmustine-d8 functions as a critical reference material for developing, optimizing, and qualifying LC-MS/MS methods for Carmustine [1]. Its high purity (≥98%) and well-characterized properties allow for accurate preparation of standard curves and quality control samples . It is essential for evaluating method performance parameters such as linearity, precision, accuracy, and stability, ensuring that the final analytical method is fit for its intended purpose in a regulated environment [2].

Application

Selection Property

Validation Focus

Pharmacokinetic research bioanalysis

Co-eluting SIL-IS for matrix correction

Method accuracy and precision review

Human plasma bioanalysis research

Deuterated IS for interference-free detection

Matrix-effect control and reproducibility

Non-radioactive metabolic tracer studies

Stable isotope label for MS tracking

Metabolite profiling without radiolabel

LC-MS method development and qualification

High-purity reference material

Linearity, precision, stability assessment

• [1] GlpBio. (n.d.). Carmustine-d8 (Synonyms: BCNU-d8; bis-Chloroethylnitrosourea-d8) [Product Page]. Retrieved from https://www.glpbio.com/carmustine-d8.html View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source